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Compound of Interest

Compound Name: Brimonidine-d4

Cat. No.: B3026280 Get Quote

For researchers and scientists in drug development, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides a detailed, step-by-step procedure for the safe disposal of

Brimonidine-d4, a deuterated analog of Brimonidine. While some safety data sheets (SDS) for

the deuterated tartrate salt classify it as a non-hazardous material for transport, the parent

compound, Brimonidine, is classified as toxic if swallowed.[1][2][3] Therefore, a cautious and

compliant approach to disposal is essential.

Hazard and Disposal Information Summary
To provide a clear comparison, the following table summarizes key information from various

Safety Data Sheets (SDS) for Brimonidine and its deuterated form. This highlights the

importance of treating the compound with care, despite conflicting classifications.
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Compound CAS Number
Hazard

Classification
Spill Cleanup

Recommended

Disposal

Brimonidine-d4

D-tartrate
1316758-27-6

"No particular

hazard

associated with

this compound";

"Non-hazardous

Material,

Approved For Air

Transport"[1]

Collect by wet

cloth or gently

sweep into a

suitable

container.[1]

"proper disposal"

[1]

Brimonidine 59803-98-4

"Acute Tox. 3,

H301 Toxic if

swallowed."[2][3]

Take up

mechanically;

Place in

appropriate

containers for

disposal.[2]

Dispose of

contents/contain

er to industrial

combustion

plant.[2]

Brimonidine

Tartrate
70359-46-5

"Toxic if

swallowed"[4]

Sweep up and

shovel into

suitable

containers for

disposal.[4]

Dispose of

contents/contain

er to an

approved waste

disposal plant.[4]

Step-by-Step Disposal Protocol for Brimonidine-d4
These procedures are based on general best practices for pharmaceutical and chemical waste

management and should always be performed in accordance with your institution's specific

Environmental Health & Safety (EHS) guidelines.

Step 1: Waste Characterization and Segregation

Identify: All materials contaminated with Brimonidine-d4, including unused compound,

solutions, contaminated personal protective equipment (PPE), and labware (e.g., pipette tips,

vials).
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Segregate: Do not mix Brimonidine-d4 waste with general laboratory trash. It must be

disposed of as chemical waste. Segregate it from other hazardous waste streams unless

permitted by your EHS office.

Step 2: Containerization

Select an Appropriate Container: Use a chemically resistant, sealable container clearly

marked for chemical waste. The container must be in good condition with no leaks or cracks.

Labeling: Label the container clearly with "Hazardous Waste," the full chemical name

("Brimonidine-d4"), and any other information required by your institution and local

regulations.

Step 3: Handling Spills and Contamination

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat when handling the compound or its waste.[1]

Cleanup: For small spills, the material can be gently swept or collected with a wet cloth and

placed into the designated waste container.[1] Ensure the area is ventilated.[2]

Decontamination: Thoroughly decontaminate the spill area after cleanup.

Step 4: Storage of Waste

Secure Storage: Keep the waste container tightly sealed and store it in a designated, secure,

and well-ventilated waste accumulation area.

Avoid Incompatibilities: Keep the waste container away from heat, sources of ignition, and

incompatible materials.[5]

Step 5: Final Disposal

Consult EHS: The final disposal of Brimonidine-d4 waste must be managed through your

institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste

disposal contractor.

Prohibited Disposal Methods:
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DO NOT dispose of Brimonidine-d4 down the drain or in sewers.[2][6][7][8] This is critical

to prevent environmental contamination.

DO NOT dispose of Brimonidine-d4 in regular, non-hazardous trash.

Recommended Disposal: The standard and recommended method for pharmaceutical waste

is incineration at a permitted treatment facility.[6][9][10] This ensures the complete

destruction of the active compound.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Brimonidine-d4 waste in a laboratory setting.
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Brimonidine-d4 Disposal Workflow

Generated Brimonidine-d4 Waste
(e.g., unused solid, contaminated labware)

Step 1: Characterize & Segregate
Treat as Chemical Waste

Step 2: Containerize
Use a labeled, sealed, appropriate container

Is it a spill?

Step 3: Spill Cleanup
Wear PPE, collect material, decontaminate area

Yes

Step 4: Store Waste Securely
Designated accumulation area

No

Step 5: Final Disposal
Contact EHS for pickup by a licensed contractor

Click to download full resolution via product page

Caption: Decision workflow for safe Brimonidine-d4 disposal.

Disclaimer: This information is intended as a guide and does not replace specific institutional

protocols or local, state, and federal regulations. Always consult your institution's
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Environmental Health & Safety (EHS) department for specific guidance on chemical waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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